![molecular formula C10H9BrN2O2 B1424967 Ethyl 6-bromo-1H-indazole-3-carboxylate CAS No. 885272-94-6](/img/structure/B1424967.png)
Ethyl 6-bromo-1H-indazole-3-carboxylate
Overview
Description
Ethyl 6-bromo-1H-indazole-3-carboxylate is a chemical compound with the molecular weight of 269.1 . The IUPAC name of this compound is this compound . The InChI code for this compound is 1S/C10H9BrN2O2/c1-2-15-10(14)9-7-4-3-6(11)5-8(7)12-13-9/h3-5H,2H2,1H3,(H,12,13) .
Molecular Structure Analysis
The molecular structure of this compound consists of an indazole ring which is a heterocyclic aromatic organic compound . This compound has a bromine atom at the 6th position and a carboxylate ester group at the 3rd position .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 269.1 . The compound is likely soluble in organic solvents .Scientific Research Applications
Chemical Derivatives and Toxicity Studies
Ethyl 6-bromo-1H-indazole-3-carboxylate has been a subject of research in the context of chemical derivatives and toxicity studies. Bistocchi et al. (1981) describe the synthesis of various derivatives of ethyl-1H-indazole-3-carboxylate, including modifications at N1 with different acyl radicals and substituents at other positions. Preliminary tests on rats for acute toxicity and potential antiarthritic effects revealed that some derivatives, particularly ethyl-5-methyl-N1-p-chlorobenzoyl-1H-indazole-3-carboxylate, showed antiarthritic effects at non-toxic doses (Bistocchi et al., 1981).
N-1-Difluoromethylation
Hong et al. (2020) report a scalable procedure for N-1-difluoromethylation of ethyl 6-((tert-butyldiphenylsilyl)oxy)-1H-indazole-3-carboxylate. The method offers a safe and efficient alternative for the N-difluoromethylation of various azoles and indoles, potentially applicable in pharmaceutical synthesis (Hong et al., 2020).
Synthesis of Tetrahydropyridines
Zhu et al. (2003) explore the synthesis of tetrahydropyridines using ethyl 2-methyl-2,3-butadienoate and N-tosylimines, leading to ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates. This method demonstrates the potential of this compound derivatives in synthesizing complex organic structures (Zhu et al., 2003).
Crystallographic Studies
Anuradha et al. (2014) conducted spectroscopic characterization and crystal structure analysis of a derivative of this compound, contributing to the understanding of its molecular structure and potential applications in material science (Anuradha et al., 2014).
Synthetic Applications in Cyclisation Reactions
Allin et al. (2005) utilized aryl radical building blocks derived from this compound for cyclisation onto azoles, leading to the synthesis of complex heterocyclic structures. This demonstrates its applicability in organic synthesis and drug discovery (Allin et al., 2005).
Future Directions
The future directions for the study of Ethyl 6-bromo-1H-indazole-3-carboxylate and similar compounds could involve further exploration of their biological activities and potential applications in medicinal chemistry . The medicinal properties of indazole derivatives are a promising area for future research .
Mechanism of Action
Target of Action
Ethyl 6-bromo-1H-indazole-3-carboxylate is a compound that has been found to have various biological activities Indazole derivatives, which this compound is a part of, have been known to interact with a variety of targets such as chk1 and chk2 kinases and the cell volume-regulated human kinase h-sgk .
Mode of Action
It is known that indazole derivatives can inhibit, regulate, and/or modulate their targets, leading to changes in cellular processes . For instance, the inhibition of CHK1 and CHK2 kinases can play a role in the treatment of diseases such as cancer .
Biochemical Pathways
Indazole derivatives have been known to affect a variety of biological properties and pathways .
Pharmacokinetics
The compound’s molecular weight is 2691 , which may influence its bioavailability.
Result of Action
Indazole derivatives have been known to exhibit a wide variety of biological activities, including anti-inflammatory, antimicrobial, antihiv, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities .
properties
IUPAC Name |
ethyl 6-bromo-1H-indazole-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrN2O2/c1-2-15-10(14)9-7-4-3-6(11)5-8(7)12-13-9/h3-5H,2H2,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJWRLFKJCOFQIS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NNC2=C1C=CC(=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40680067 | |
Record name | Ethyl 6-bromo-1H-indazole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40680067 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
885272-94-6 | |
Record name | 1H-Indazole-3-carboxylic acid, 6-bromo-, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=885272-94-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 6-bromo-1H-indazole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40680067 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.